Cas no 2098010-57-0 (2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2098010-57-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5727355
• PubChem ID: 121214881
• Update Time: 2025-10-28

2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-(6-cyclohexylimidazo[1,2-b]pyrazol-1-yl)ethanol
• F2198-7624
• 2098010-57-0
• AKOS026725459
• 1H-Imidazo[1,2-b]pyrazole-1-ethanol, 6-cyclohexyl-

• Inchi： 1S/C13H19N3O/c17-9-8-15-6-7-16-13(15)10-12(14-16)11-4-2-1-3-5-11/h6-7,10-11,17H,1-5,8-9H2
• InChI Key： LOIODGZLGBUSPW-UHFFFAOYSA-N
• SMILES： OCCN1C=CN2C1=CC(C1CCCCC1)=N2

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Introduction to 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2098010-57-0)

2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2098010-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol is characterized by a cyclohexyl group attached to an imidazopyrazole core, with an ethanolic side chain. This combination of functional groups provides a unique scaffold that can be further modified to enhance its pharmacological properties. The cyclohexyl moiety contributes to the lipophilicity of the molecule, while the imidazopyrazole core imparts specific biological activities.

Recent studies have highlighted the potential of 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol has shown promise as an antiviral agent. A study conducted by a team at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol has also been explored in preclinical studies. Research published in Cancer Research demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent apoptotic pathways and the downregulation of survival proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it a promising candidate for further development as a drug candidate.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. These findings support its potential for clinical translation.

In conclusion, 2-(6-cyclohexyl-1H-imidazo[1,2-b]pyrazol-1-y l)ethan - 1 - ol (CAS No. 2098010 - 57 - 0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.